Cas no 1904412-21-0 (Benzenesulfonamide, 2-fluoro-N-[3-(4-isoxazolyl)propyl]-)

• Product Name: Benzenesulfonamide, 2-fluoro-N-[3-(4-isoxazolyl)propyl]-
• CAS No: 1904412-21-0
• MF: C₁₂H₁₃FN₂O₃S
• MW: 284.306625127792
• CID: 5906972
• PubChem ID: 92076425
• Update Time: 2025-05-22

Benzenesulfonamide, 2-fluoro-N-[3-(4-isoxazolyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-fluoro-N-[3-(4-isoxazolyl)propyl]-
• 2-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzenesulfonamide
• AKOS025339357
• 2-fluoro-N-(3-(isoxazol-4-yl)propyl)benzenesulfonamide
• F6471-7395
• 1904412-21-0
• 2-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzene-1-sulfonamide

• Inchi： 1S/C12H13FN2O3S/c13-11-5-1-2-6-12(11)19(16,17)15-7-3-4-10-8-14-18-9-10/h1-2,5-6,8-9,15H,3-4,7H2
• InChI Key： GQSYNTCJBYQOGU-UHFFFAOYSA-N
• SMILES： C1(S(NCCCC2=CON=C2)(=O)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 284.06309162g/mol
• Monoisotopic Mass: 284.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 453.8±55.0 °C(Predicted)
• pka: 10.88±0.40(Predicted)

Additional information on Benzenesulfonamide, 2-fluoro-N-[3-(4-isoxazolyl)propyl]-

Benzenesulfonamide, 2-fluoro-N-[3-(4-isoxazolyl)propyl]-: A Comprehensive Overview

The compound Benzenesulfonamide, 2-fluoro-N-[3-(4-isoxazolyl)propyl]- (CAS No. 1904412-21-0) is a highly specialized organic chemical entity with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzenesulfonamide group substituted with a fluoro atom at the 2-position and an N-substituent containing a propyl chain attached to an isoxazole ring. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in drug discovery and development. The presence of the isoxazole ring, a heterocyclic structure known for its stability and reactivity, has been shown to enhance bioavailability and pharmacokinetic properties in certain drug candidates. Researchers have explored the use of this compound as a building block for constructing bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases. Its ability to act as a versatile linker in medicinal chemistry has further solidified its importance in modern drug design.

In addition to its role in pharmaceuticals, Benzenesulfonamide, 2-fluoro-N-[3-(4-isoxazolyl)propyl]- has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced polymers and semiconducting materials. Recent advancements in this area have demonstrated its potential as a component in high-performance organic field-effect transistors (OFETs), where it contributes to improved charge transport characteristics.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring its suitability for both laboratory-scale experiments and large-scale industrial production. The development of efficient synthetic routes has been a focal point of recent studies, driven by the increasing demand for this compound across various industries.

Moreover, the environmental impact of this compound has been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity profiles under different environmental conditions. These investigations are crucial for ensuring the sustainable use of this compound and minimizing its ecological footprint.

In conclusion, Benzenesulfonamide, 2-fluoro-N-[3-(4-isoxazolyl)propyl]- (CAS No. 1904412-21-0) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthesis and application techniques, continues to drive innovation in both academic research and industrial development.